Cas no 53553-13-2 (Benzoic acid, 3-[(3-methyl-1-piperidinyl)sulfonyl]-5-(trifluoromethyl)-)

• Product Name: Benzoic acid, 3-[(3-methyl-1-piperidinyl)sulfonyl]-5-(trifluoromethyl)-
• CAS No: 53553-13-2
• MF: C₁₄H₁₆F₃NO₄S
• MW: 351.341353416443
• CID: 1582839
• PubChem ID: 20505852
• Update Time: 2025-04-21

Benzoic acid, 3-[(3-methyl-1-piperidinyl)sulfonyl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(3-methyl-1-piperidinyl)sulfonyl]-5-(trifluoromethyl)-
• YGQYLOAJDJRVEL-UHFFFAOYSA-N
• SCHEMBL11179584
• 53553-13-2
• 3-[(3-Methyl-1-piperidinyl)sulfonyl]-5-(trifluoromethyl)benzoic acid
• DTXSID201159092
• 3-(3-methylpiperidin-1-yl)sulfonyl-5-(trifluoromethyl)benzoic acid

• Inchi： 1S/C14H16F3NO4S/c1-9-3-2-4-18(8-9)23(21,22)12-6-10(13(19)20)5-11(7-12)14(15,16)17/h5-7,9H,2-4,8H2,1H3,(H,19,20)
• InChI Key： YGQYLOAJDJRVEL-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=C(C(F)(F)F)C=1)(N1CCCC(C)C1)(=O)=O

Computed Properties

• Exact Mass: 351.07528
• Monoisotopic Mass: 351.07521365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• PSA: 74.68